Cas no 5423-81-4 (N'-(6-methoxyquinolin-8-yl)hexane-1,6-diamine;hydrochloride)

• Product name: N'-(6-methoxyquinolin-8-yl)hexane-1,6-diamine;hydrochloride
• CAS No: 5423-81-4
• MF: C₁₆H₂₃N₃O
• MW: 273.37332
• CID: 940177
• PubChem ID: 54609281

N'-(6-methoxyquinolin-8-yl)hexane-1,6-diamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• N'-(6-methoxyquinolin-8-yl)hexane-1,6-diamine,hydrochloride
• hydrochloride
• N'-(6-methoxyquinolin-8-yl)hexane-1,6-diamine
• NSC13257
• NSC-13257
• N~1~-(6-Methoxyquinolin-8-yl)hexane-1,6-diamine--hydrogen chloride (1/1)
• 5423-81-4
• DTXSID70714869
• N'-(6-methoxyquinolin-8-yl)hexane-1,6-diamine;hydrochloride

• Inchi： InChI=1S/C16H23N3O.ClH/c1-20-14-11-13-7-6-10-19-16(13)15(12-14)18-9-5-3-2-4-8-17;/h6-7,10-12,18H,2-5,8-9,17H2,1H3;1H
• InChI Key： PTGAZUQXBBZBOQ-UHFFFAOYSA-N
• SMILES： COC1=CC(=C2C(=C1)C=CC=N2)NCCCCCCN.Cl

Computed Properties

• Exact Mass: 273.18429
• Monoisotopic Mass: 309.1607901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 262
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• PSA: 60.17
• LogP: 4.74970